2-{[1-[2-(cyclopentylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: N-cyclopentyl-2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C21H28N4O3S/c1-14-6-5-9-18(15(14)2)24-20(28)13-29-21-22-10-17(12-26)25(21)11-19(27)23-16-7-3-4-8-16/h5-6,9-10,16,26H,3-4,7-8,11-13H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: LQYBAAIXSVQEPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC3CCCC3)CO)C
• Molecular Formula: C21H28N4O3S
• Molecular Weight: 416.5 g/mol

Description

2-{[1-[2-(cyclopentylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-(2,3-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O3S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

The derivatives of imidazole-thioacetamide, similar to the compound , have shown significant promise in anticancer research. For instance, the study by Duran & Demirayak (2012) synthesized compounds with a structural resemblance, exhibiting notable anticancer activity against various human tumor cell lines, particularly melanoma.

Antibacterial Agents

Another important application of related compounds is in the field of antibacterial agents. As demonstrated by Ramalingam et al. (2019), derivatives of imidazole-thioacetamide were synthesized and found to possess significant antibacterial activity. These findings indicate potential for developing new antibacterial drugs.

Antimicrobial Activity

Compounds structurally similar to the one have also been investigated for their antimicrobial properties. For example, Gul et al. (2017) synthesized a series of derivatives that displayed considerable activity against selected microbial species, highlighting their potential as antimicrobial agents.

Corrosion Inhibition

Interestingly, derivatives of imidazole-thioacetamide have also found applications in the field of corrosion inhibition. Rouifi et al. (2020) explored the use of benzimidazole derivatives as inhibitors for carbon steel in acidic environments, indicating a potential industrial application.

Antioxidant Activities

The compound's derivatives have shown potential as antioxidants. As noted in studies like that of Bialy & Gouda (2011), certain synthesized compounds exhibited promising antioxidant activities, which could be significant for pharmaceutical applications.

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. It’s important to note that the mechanism of action would depend on the biological target of this compound.